2-Methyl-1-(4-methyl-benzyl)-5-nitro-1H-imidazole

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 2-methyl-1-[(4-methylphenyl)methyl]-5-nitroimidazole
• InChI: InChI=1S/C12H13N3O2/c1-9-3-5-11(6-4-9)8-14-10(2)13-7-12(14)15(16)17/h3-7H,8H2,1-2H3
• InChI Key: UGCFQZBYJXGSJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=NC=C2[N+](=O)[O-])C

Description

2-Methyl-1-(4-methyl-benzyl)-5-nitro-1H-imidazole is an organic compound that belongs to the imidazole family. Imidazoles are heterocyclic compounds containing nitrogen atoms at positions 1 and 3 of a five-membered ring. This particular compound is characterized by the presence of a methyl group at position 2, a 4-methyl-benzyl group at position 1, and a nitro group at position 5 of the imidazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-(4-methyl-benzyl)-5-nitro-1H-imidazole typically involves multi-step organic reactions. One common method includes the nitration of an imidazole derivative followed by alkylation. The nitration can be achieved using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The alkylation step involves the reaction of the nitrated imidazole with 4-methyl-benzyl chloride in the presence of a base such as potassium carbonate.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure precise control over reaction conditions and to enhance yield and purity. The use of catalysts and optimized reaction parameters can further improve the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(4-methyl-benzyl)-5-nitro-1H-imidazole undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group using reducing agents such as zinc or tin in dilute mineral acid.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent and conditions used.

Substitution: The benzyl group can undergo nucleophilic substitution reactions, particularly at the benzylic position due to resonance stabilization.

Common Reagents and Conditions

Oxidation: Zinc or tin in dilute mineral acid.

Reduction: Sodium sulfide in ammonium hydroxide solution.

Substitution: N-bromosuccinimide (NBS) for free radical bromination.

Major Products Formed

Reduction: Formation of amine derivatives.

Substitution: Formation of brominated derivatives at the benzylic position.

Scientific Research Applications

2-Methyl-1-(4-methyl-benzyl)-5-nitro-1H-imidazole has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(4-methyl-benzyl)-5-nitro-1H-imidazole involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The benzyl group may enhance the compound’s ability to penetrate cell membranes, increasing its efficacy.

Comparison with Similar Compounds

Similar Compounds

• 2-Benzyl-2-(dimethylamino)-4′-morpholinobutyrophenone
• 2-Methyl-1,4-benzodioxan-substituted bis(NHC)PdX2

Uniqueness

2-Methyl-1-(4-methyl-benzyl)-5-nitro-1H-imidazole is unique due to its specific substitution pattern on the imidazole ring, which imparts distinct chemical and biological properties. The presence of both a nitro group and a benzyl group makes it a versatile compound for various applications.